N1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)-N2-(4-methoxybenzyl)oxalamide

• IUPAC Name: N'-[2-(3,5-dimethylpyrazol-1-yl)-2-(furan-2-yl)ethyl]-N-[(4-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C21H24N4O4/c1-14-11-15(2)25(24-14)18(19-5-4-10-29-19)13-23-21(27)20(26)22-12-16-6-8-17(28-3)9-7-16/h4-11,18H,12-13H2,1-3H3,(H,22,26)(H,23,27)
• InChI Key: FKIQRLGAFQMSAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(CNC(=O)C(=O)NCC2=CC=C(C=C2)OC)C3=CC=CO3)C
• Molecular Formula: C21H24N4O4
• Molecular Weight: 396.4 g/mol

Description

N1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)-N2-(4-methoxybenzyl)oxalamide is a useful research compound. Its molecular formula is C21H24N4O4 and its molecular weight is 396.447. The purity is usually 95%.
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Scientific Research Applications

Anion-Directed Organized Assemblies

A study on protonated pyrazole-based ionic salts, involving compounds with pyrazole and furan components, highlights the structural diversity achievable through anion-directed assembly. This research could underpin the development of novel materials with specific optical or electronic properties (Zheng et al., 2013).

Synthesis and Computational Study on Pyrrole Derivatives

Research on the synthesis of pyrrole chalcone derivatives provides insights into the molecular interactions and potential applications of compounds with furan and pyrazole elements in the design of new drugs or materials (Singh et al., 2014).

Antibacterial and Anticancer Activities

Studies on novel furanyl and benzofuran derivatives demonstrate significant biological activities, including anti-inflammatory, antibacterial, anticancer, and antiangiogenic properties. These findings suggest the potential for developing new therapeutics based on similar molecular frameworks (Makkar & Chakraborty, 2018; Romagnoli et al., 2015).